Cas no 21802-40-4 (1H-Purine, 1-methyl-)
1H-Purine, 1-methyl- structure
Product Name:1H-Purine, 1-methyl-
CAS No:21802-40-4
MF:C6H6N4
MW:134.13863992691
CID:1403874
PubChem ID:21579713
Update Time:2025-04-20
1H-Purine, 1-methyl- Chemical and Physical Properties
Names and Identifiers
-
- 1H-Purine, 1-methyl-
- 1-methylpurine
- n-methylpurine
- DTXSID90616053
- 1-methyl-1H-purine
- 21802-40-4
- SCHEMBL145693
-
- Inchi: 1S/C6H6N4/c1-10-2-5-6(9-4-10)8-3-7-5/h2-4H,1H3
- InChI Key: HOQHWHPHNGJCIX-UHFFFAOYSA-N
- SMILES: CN1C=C2C(=NC=N2)N=C1
Computed Properties
- Exact Mass: 134.05938
- Monoisotopic Mass: 134.059246208g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 10
- Rotatable Bond Count: 0
- Complexity: 127
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.2
- Topological Polar Surface Area: 43.6Ų
Experimental Properties
- PSA: 40.32
1H-Purine, 1-methyl- Related Literature
-
J. Xu,T. J. Carrocci,A. A. Hoskins Chem. Commun., 2016,52, 549-552
-
Gloria Belén Ramírez-Rodríguez,José Manuel Delgado-López,Jaime Gómez-Morales CrystEngComm, 2013,15, 2206-2212
-
Craig A. Kelly,David R. Rosseinsky Phys. Chem. Chem. Phys., 2001,3, 2086-2090
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